(2,5-Dioxopyrrolidin-1-yl) 2-methylpiperidine-1-carboxylate

• Molecular Formula: C11H16N2O4
• Molecular Weight: 240.26 g/mol
• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 2-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C11H16N2O4/c1-8-4-2-3-7-12(8)11(16)17-13-9(14)5-6-10(13)15/h8H,2-7H2,1H3
• InChI Key: MAGCZBJARIKKBX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)ON2C(=O)CCC2=O

Description

(2,5-Dioxopyrrolidin-1-yl) 2-methylpiperidine-1-carboxylate is an active ester derivative widely utilized in bioconjugation chemistry and pharmaceutical synthesis. Structurally, it comprises a 2-methylpiperidine moiety linked via a carboxylate ester to a 2,5-dioxopyrrolidinyl (succinimidyl) group. This configuration enhances its reactivity as an acylating agent, enabling efficient coupling with nucleophiles (e.g., amines) in drug-delivery systems or prodrug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,5-Dioxopyrrolidin-1-yl) 2-methylpiperidine-1-carboxylate typically involves the reaction of 2-methylpiperidine with succinic anhydride to form an intermediate, which is then reacted with N-hydroxysuccinimide (NHS) to yield the final product . The reaction conditions often include the use of organic solvents such as dichloromethane or ethyl acetate and may require catalysts to enhance the reaction rate .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale batch reactions with stringent control over temperature, pressure, and pH to ensure high yield and purity. The use of continuous flow reactors can also be employed to optimize the production process and reduce waste .

Chemical Reactions Analysis

Types of Reactions

(2,5-Dioxopyrrolidin-1-yl) 2-methylpiperidine-1-carboxylate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like amines and alcohols. The reactions are typically carried out under controlled temperatures and may require inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while nucleophilic substitution can introduce various functional groups, enhancing the compound’s versatility .

Scientific Research Applications

(2,5-Dioxopyrrolidin-1-yl) 2-methylpiperidine-1-carboxylate has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is employed in the study of enzyme mechanisms and as a probe in biochemical assays.

Industry: The compound is used in the production of polymers and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (2,5-Dioxopyrrolidin-1-yl) 2-methylpiperidine-1-carboxylate involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit calcium currents mediated by Cav 1.2 (L-type) channels, which plays a role in its anticonvulsant and analgesic properties . The compound’s structure allows it to bind to these channels, modulating their activity and leading to therapeutic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the unique attributes of (2,5-dioxopyrrolidin-1-yl) 2-methylpiperidine-1-carboxylate, a comparative analysis with three analogs is presented below:

Table 1: Comparative Analysis of Active Ester Derivatives

Compound Name	Substituent Group	Molecular Weight (g/mol)	Key Functional Features	Applications/Relevance
Target Compound	2-Methylpiperidine	~253.3 (calculated)	Enhanced solubility due to piperidine; moderate steric hindrance	Prodrug synthesis, peptide coupling
2,5-Dioxopyrrolidin-1-yl adamantane-1-carboxylate	Adamantane	303.36	High lipophilicity (adamantane); rigid polycyclic cage	Membrane-permeable bioconjugates, antiviral/therapeutic agents
Compound 63 (Quinazolinone derivative)	Benzyl-oxycarbonylamino	469.5 (MS: m/z 470 [M+H])	Bulky aromatic substituent; heterocyclic core	Kinase inhibitors, anticancer candidates

Key Findings:

Reactivity and Stability: The target compound’s 2-methylpiperidine group likely confers improved aqueous solubility compared to the adamantane analog, which is highly lipophilic due to its polycyclic cage structure .

Biological Interactions: Adamantane-based active esters (e.g., the analog in ) are known to enhance cell-membrane permeability, a trait leveraged in antiviral drugs like amantadine. The target compound’s piperidine group may similarly facilitate cellular uptake but with distinct pharmacokinetic profiles.

Synthetic Utility: Both the target compound and the adamantane analog are synthesized via NHS/EDC-mediated coupling, a standard method for active ester preparation . However, the choice of carboxylic acid (2-methylpiperidine-1-carboxylic acid vs. adamantane-1-carboxylic acid) dictates downstream applications. Compound 63 employs a specialized benzyl-oxycarbonylamino precursor, reflecting its role in complex heterocyclic systems .

Structural and Crystallographic Insights

The adamantane analog (from ) exhibits a torsional angle of 1.97° between N1–O2–C11–O1 atoms, with O1–O3/O4 distances of 3.39–3.52 Å. These parameters suggest moderate conformational flexibility, which may influence reactivity in aqueous environments.

Biological Activity

(2,5-Dioxopyrrolidin-1-yl) 2-methylpiperidine-1-carboxylate is a compound of significant interest in medicinal chemistry due to its potential therapeutic applications. This article reviews its biological activity, focusing on anticonvulsant and antinociceptive properties, as well as its synthesis and pharmacokinetic profiles.

• Molecular Formula : C₁₁H₁₄N₂O₃
• Molecular Weight : 218.24 g/mol
• CAS Number : 1228105-51-8

Anticonvulsant Properties

Recent studies have demonstrated that derivatives of (2,5-Dioxopyrrolidin-1-yl) compounds exhibit potent anticonvulsant activity. For instance, a focused set of hybrid pyrrolidine derivatives was evaluated for their efficacy in various seizure models:

Compound	ED50 (MES)	ED50 (scPTZ)	ED50 (6 Hz)
Compound 22	23.7 mg/kg	59.4 mg/kg	22.4 mg/kg
Compound 4	67.65 mg/kg	42.83 mg/kg	-
Compound 8	54.90 mg/kg	50.29 mg/kg	-

The lead compound, 22 , showed broad-spectrum protective activity against seizures induced by maximal electroshock (MES), pentylenetetrazole (PTZ), and 6 Hz models, indicating its potential as an anticonvulsant agent in epilepsy treatment .

Antinociceptive Activity

In addition to anticonvulsant effects, compounds derived from (2,5-Dioxopyrrolidin-1-yl) have shown significant antinociceptive properties. For example, in formalin-induced pain models, these compounds exhibited potent efficacy, suggesting their utility in managing neuropathic pain .

Synthesis of Derivatives

The synthesis of (2,5-Dioxopyrrolidin-1-yl) derivatives typically involves coupling reactions with various benzylamines or carboxylic acids. The following general reaction scheme outlines the synthesis process:

• Reagents : N,N-carbonyldiimidazole (CDI) is commonly used as a coupling reagent.
• Conditions : Reactions are generally conducted under inert atmospheres and can vary in temperature and solvent depending on the specific derivatives being synthesized.

Pharmacokinetics and ADME-Tox Properties

The pharmacokinetic profiles of these compounds have been assessed through various in vitro assays to evaluate their absorption, distribution, metabolism, excretion, and toxicity (ADME-Tox). Notably:

• Compound 8 demonstrated minimal metabolic change by human liver microsomes and did not significantly inhibit the activity of cytochrome P450 isoform CYP3A4 .

Case Studies

Several case studies illustrate the therapeutic potential of these compounds:

• A study involving the administration of hybrid pyrrolidine derivatives in mouse models showed that several compounds provided significant protection against induced seizures with minimal side effects .
• Another investigation highlighted the effectiveness of these compounds in reducing pain responses in formalin tests, further supporting their role in pain management therapies .